Cas no 90-42-6 ([1,1'-bi(cyclohexane)]-2-one)

• Product Name: [1,1'-bi(cyclohexane)]-2-one
• CAS No: 90-42-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• MDL: MFCD00013795
• CID: 805199
• PubChem ID: 7016
• Update Time: 2025-10-31

[1,1'-bi(cyclohexane)]-2-one Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-2-one
• 2 Cyclohexylcyclohexanone
• 2-cyclohexylcyclohexan-1-one
• 2-Cyclohexylcyclohexanone
• CYCLOHEXYLCYCLOHEXANONE, 2-(AS)
• CYCLOHEXYLCYCLOHEXANONE, 2-(SG)
• Lavamenthe
• Bicyclohexanone
• 2-Cyclohexyl cyclohexanone
• Cyclohexanone, 2-cyclohexyl-
• 1,1'-Bi(cyclohexyl)-2-one
• (1,1'-BICYCLOHEXYL)-2-ONE
• UOBQDYFTAJKQAL-UHFFFAOYSA-N
• [1,1'-bi(cyclohexane)]-2-one
• Cyclohexanone, 2-cyclohexyl- (6CI)
• bi(cyclohexan)-2-one
• 2-cyclohexyl-cyclohexanone
• 2-Cyclohexylcyclohexanone.
• DSSTox_RID_82337
• DSSTox_CID_27424
• DSSTo
• NSC 22249

• MDL： MFCD00013795
• Inchi： 1S/C12H20O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h10-11H,1-9H2
• InChI Key： UOBQDYFTAJKQAL-UHFFFAOYSA-N
• SMILES： O=C1C(C2CCCCC2)CCCC1
• BRN： 1865785

Computed Properties

• Exact Mass: 180.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light purple crystal
• Density: 0,97 g/cm3
• Melting Point: -32°C
• Boiling Point: 269°C(lit.)
• Flash Point: 121°C
• Refractive Index: 1.4880-1.4900
• PSA: 17.07000
• LogP: 3.32600
• Solubility: Slightly soluble in water, soluble in alcohol \ ether and benzene

[1,1'-bi(cyclohexane)]-2-one Security Information

• Safety Instruction： S22-S24/25
• RTECS：DT7400000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on [1,1'-bi(cyclohexane)]-2-one

[1,1'-bi(cyclohexane)]-2-one: A Comprehensive Overview

[1,1'-bi(cyclohexane)]-2-one, also known by its CAS number 90-42-6, is a cyclic ketone with a unique molecular structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, commonly referred to as bicyclohexanone, is characterized by its bicyclic framework and the presence of a ketone functional group. Its molecular formula is C₁₂H₂₀O, and it has a molecular weight of 184.28 g/mol.

The bicyclohexanone molecule is highly symmetric and exhibits interesting physical and chemical properties. It is a colorless solid at room temperature with a melting point of 65-67°C and a boiling point of 250°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it a versatile reagent in various chemical reactions.

In the realm of organic synthesis, [1,1'-bi(cyclohexane)]-2-one serves as an important building block for the synthesis of more complex molecules. Its bicyclic structure provides a rigid framework that can be functionalized through various chemical transformations. For instance, the ketone group can be reduced to form an alcohol or further derivatized to create esters or amides. These derivatives have found applications in the synthesis of pharmaceuticals, agrochemicals, and materials science.

Recent research has highlighted the potential of bicyclohexanone in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of [1,1'-bi(cyclohexane)]-2-one exhibit potent anti-inflammatory properties. Specifically, these derivatives were shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that bicyclohexanone derivatives could be valuable candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, [1,1'-bi(cyclohexane)]-2-one has been explored for its potential as a scaffold for the development of antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) investigated the antiviral activity of bicyclohexanone derivatives against several RNA viruses, including influenza and coronaviruses. The results showed that certain derivatives exhibited significant antiviral activity by inhibiting viral replication at low micromolar concentrations. This makes bicyclohexanone an attractive starting point for the design of new antiviral drugs.

The structural rigidity and functional group versatility of [1,1'-bi(cyclohexane)]-2-one also make it an ideal candidate for use in materials science. A study published in the Journal of Polymer Science explored the use of bicyclohexanone as a monomer for the synthesis of high-performance polymers. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in aerospace and automotive industries.

Furthermore, [1,1'-bi(cyclohexane)]-2-one has been utilized in green chemistry initiatives due to its low toxicity and environmental impact. A research team at the University of Cambridge developed a sustainable synthesis route for bicyclohexanone using renewable feedstocks and environmentally friendly catalysts. This approach not only reduces the environmental footprint but also enhances the economic viability of large-scale production.

In conclusion, [1,1'-bi(cyclohexane)]-2-one (CAS No. 90-42-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile chemical properties make it an invaluable reagent in organic synthesis, pharmaceutical development, materials science, and green chemistry. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern chemistry.